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Potassium hexafluorosilicate Potassium hexafluorosilicate Potassium fluorosilicate appears as a white, odorless crystalline powder. Denser than water. Contact may cause irritation to skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 16871-90-2
VCID: VC0106836
InChI: InChI=1S/F6Si.2K/c1-7(2,3,4,5)6;;/q-2;2*+1
SMILES: F[Si-2](F)(F)(F)(F)F.[K+].[K+]
Molecular Formula: K2SiF6
F6K2Si
Molecular Weight: 220.272 g/mol

Potassium hexafluorosilicate

CAS No.: 16871-90-2

Main Products

VCID: VC0106836

Molecular Formula: K2SiF6
F6K2Si

Molecular Weight: 220.272 g/mol

Potassium hexafluorosilicate - 16871-90-2

CAS No. 16871-90-2
Product Name Potassium hexafluorosilicate
Molecular Formula K2SiF6
F6K2Si
Molecular Weight 220.272 g/mol
IUPAC Name dipotassium;hexafluorosilicon(2-)
Standard InChI InChI=1S/F6Si.2K/c1-7(2,3,4,5)6;;/q-2;2*+1
Standard InChIKey UUHPPUWEDCVPCO-UHFFFAOYSA-N
SMILES F[Si-2](F)(F)(F)(F)F.[K+].[K+]
Canonical SMILES F[Si-2](F)(F)(F)(F)F.[K+].[K+]
Density Relative density (water = 1): 2.3
Physical Description Potassium fluorosilicate appears as a white, odorless crystalline powder. Denser than water. Contact may cause irritation to skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
WHITE CRYSTALS OR FINE POWDER.
Description Potassium fluorosilicate appears as a white, odorless crystalline powder. Denser than water. Contact may cause irritation to skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Related CAS 17084-08-1 (Parent)
Solubility Solubility in water, g/100ml at 20 °C: 0.18 (poor)
PubChem Compound 61851
Last Modified Nov 11 2021
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